methyl 4-[(2,3-dimethylphenoxy)methyl]benzoate

• IUPAC Name: methyl 4-[(2,3-dimethylphenoxy)methyl]benzoate
• InChI: InChI=1S/C17H18O3/c1-12-5-4-6-16(13(12)2)20-11-14-7-9-15(10-8-14)17(18)19-3/h4-10H,11H2,1-3H3
• InChI Key: VGRNVXLBDXQXIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCC2=CC=C(C=C2)C(=O)OC)C
• Molecular Formula: C17H18O3
• Molecular Weight: 270.32 g/mol

Description

Methyl 4-[(2,3-dimethylphenoxy)methyl]benzoate is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as DMBA and is used as a reagent in various laboratory experiments. In

Mechanism of Action

DMBA acts by inducing DNA damage through the formation of reactive metabolites, which can lead to the formation of DNA adducts. These adducts can then lead to mutations and ultimately cancer development.
Biochemical and Physiological Effects:
DMBA exposure has been shown to cause various biochemical and physiological effects, including the induction of oxidative stress, inflammation, and DNA damage. It has been linked to the development of various types of cancer, including breast, lung, and skin cancer.

Advantages and Limitations for Lab Experiments

One advantage of using DMBA in laboratory experiments is its ability to induce tumors in animal models, which can then be used to study cancer development and potential treatments. However, one limitation is that the use of DMBA is limited to animal models and cannot be used in human studies.

Future Directions

Future research on DMBA should focus on further understanding its mechanism of action and the effects of exposure on human health. Additionally, research should explore potential treatments for DMBA-induced cancers and alternative methods for studying cancer development.

Synthesis Methods

DMBA can be synthesized through a multi-step process that involves the reaction of 2,3-dimethylphenol with benzoyl chloride and then with methyl 4-hydroxybenzoate. The resulting product is then purified through recrystallization to obtain pure DMBA.

Scientific Research Applications

DMBA has been used in various scientific research applications, including the study of DNA damage and repair mechanisms, carcinogenesis, and mutagenesis. It is commonly used in laboratory experiments to induce tumors in animal models, which can then be used to study the effects of potential cancer treatments.